Cas no 3383-66-2 (2-(1,3-benzothiazol-2-ylsulfanyl)propanoic acid)
3383-66-2 structure
Product Name:2-(1,3-benzothiazol-2-ylsulfanyl)propanoic acid
CAS No:3383-66-2
MF:C10H9NO2S2
MW:239.31395983696
MDL:MFCD00627566
CID:315709
PubChem ID:2902224
Update Time:2025-09-27
2-(1,3-benzothiazol-2-ylsulfanyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-(2-benzothiazolylthio)-
- 2-(1,3-benzothiazol-2-ylsulfanyl)propanoic acid
- 2-(Benzothiazol-2-ylsulfanyl)propionic acid
- 2-(BENZOTHIAZOL-2-YLSULFANYL)-PROPIONIC ACID
- 2-< 1-Hydroxycarbonyl-ethylmercapto >-benzthiazol
- 2-benzothiazol-2-ylthiopropanoic acid
- SCHEMBL718296
- 2-(benzothiazol-2-ylsulfanyl)-propionic acid, AldrichCPR
- AI-204/31680041
- AKOS000141234
- CS-0308468
- HMS638A05
- LS-07305
- ZRMKAMAPVMHSFW-UHFFFAOYSA-N
- F0908-3995
- ChemDiv1_017957
- SR-01000529142-1
- MFCD00627566
- 2-[(1,3-Benzothiazol-2-yl)sulfanyl]propanoic acid
- EN300-121263
- 2-(1,3-benzothiazol-2-ylthio)propanoic acid
- AKOS017258711
- SR-01000529142
- 2-(benzo[d]thiazol-2-ylthio)propanoicacid
- DTXSID00387681
- Z56278758
- 3383-66-2
- 2-(benzo[d]thiazol-2-ylthio)propanoic acid
- STK663430
- ALBB-023280
- Propanoic acid, 2-(2-benzothiazolylthio)-
- G28437
-
- MDL： MFCD00627566
- Inchi： 1S/C10H9NO2S2/c1-6(9(12)13)14-10-11-7-4-2-3-5-8(7)15-10/h2-6H,1H3,(H,12,13)
- InChI Key： ZRMKAMAPVMHSFW-UHFFFAOYSA-N
- SMILES： S(C1=NC2C=CC=CC=2S1)C(C(=O)O)C
Computed Properties
- Exact Mass: 239.00700
- Monoisotopic Mass: 239.00747088g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 103.73000
- LogP: 2.86150
2-(1,3-benzothiazol-2-ylsulfanyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 029003-1g |
2-(Benzothiazol-2-ylsulfanyl)-propionic acid |
3383-66-2 | 1g |
￡205.00 | 2022-03-01 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 007972-1g |
2-(Benzothiazol-2-ylsulfanyl)propionic acid |
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5005.0CNY | 2021-07-05 | ||
| TRC | B412428-25mg |
2-(1,3-Benzothiazol-2-ylthio)propanoic Acid |
3383-66-2 | 25mg |
65.00 | 2021-08-17 | ||
| TRC | B412428-50mg |
2-(1,3-Benzothiazol-2-ylthio)propanoic Acid |
3383-66-2 | 50mg |
90.00 | 2021-08-17 | ||
| TRC | B412428-250mg |
2-(1,3-Benzothiazol-2-ylthio)propanoic Acid |
3383-66-2 | 250mg |
350.00 | 2021-08-17 | ||
| TRC | B412428-100mg |
2-(1,3-Benzothiazol-2-ylthio)propanoic Acid |
3383-66-2 | 100mg |
$ 184.00 | 2023-04-18 | ||
| TRC | B412428-500mg |
2-(1,3-Benzothiazol-2-ylthio)propanoic Acid |
3383-66-2 | 500mg |
$ 839.00 | 2023-04-18 | ||
| TRC | B412428-1g |
2-(1,3-Benzothiazol-2-ylthio)propanoic Acid |
3383-66-2 | 1g |
$ 1447.00 | 2023-04-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 007972-1g |
2-(Benzothiazol-2-ylsulfanyl)propionic acid |
3383-66-2 | 1g |
5005CNY | 2021-05-07 | ||
| abcr | AB414055-500 mg |
2-(1,3-Benzothiazol-2-ylthio)propanoic acid |
3383-66-2 | 500MG |
€195.40 | 2023-02-19 |
2-(1,3-benzothiazol-2-ylsulfanyl)propanoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:3383-66-2)2-(1,3-benzothiazol-2-ylsulfanyl)propanoic acid
Order Number:A1156873
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:35
Price ($):895.0
Email:sales@amadischem.com
2-(1,3-benzothiazol-2-ylsulfanyl)propanoic acid Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3383-66-2)2-(1,3-benzothiazol-2-ylsulfanyl)propanoic acid
Purity:99%
Quantity:5g
Price ($):895.0